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Compound of Interest

Compound Name: Stachybotramide

Cat. No.: B160389 Get Quote

An In-depth Technical Guide to Stachybotramide

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological context of Stachybotramide, a member of the phenylspirodrimane class of

meroterpenoids. This document is intended for researchers, scientists, and professionals in the

fields of natural product chemistry, mycology, and drug development.

Chemical Structure and Identification
Stachybotramide is a complex heterocyclic natural product. Its chemical identity is established

by its IUPAC name, molecular formula, and unique identifiers.

IUPAC Name: (3R,4aS,7R,8R,8aS)-3,4'-dihydroxy-7'-(2-hydroxyethyl)-4,4,7,8a-

tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-3,8-dihydrofuro[2,3-

e]isoindole]-6'-one

Chemical Formula: C₂₅H₃₅NO₅

CAS Number: 149598-71-0

SMILES: C[C@@H]1CC[C@@H]2--INVALID-LINK--(CC--INVALID-LINK--O)C

The structure features a spirocyclic core, linking a substituted hexahydronaphthalene moiety to

a dihydrofuroisoindolone system. This intricate three-dimensional arrangement is crucial for its

biological activity.
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Physicochemical Properties
The following table summarizes the key physicochemical properties of Stachybotramide.

These values are computationally predicted and provide a basis for understanding its behavior

in various experimental settings.

Property Value Source

Molecular Weight 429.56 g/mol

Monoisotopic Mass 429.25152322 Da PubChem

XLogP3 3.2 PubChem

Hydrogen Bond Donor Count 3 PubChem

Hydrogen Bond Acceptor

Count
5 PubChem

Rotatable Bond Count 3 PubChem

Topological Polar Surface Area 90.2 Å² PubChem

Heavy Atom Count 31 PubChem

Complexity 741 PubChem

Experimental Protocols
Stachybotramide has been isolated from the sponge-associated fungus Stachybotrys

chartarum MUT 3308. The following protocols are based on methodologies reported for the

isolation and characterization of phenylspirodrimanes from this fungus.

Fungal Cultivation and Extraction
Cultivation:Stachybotrys chartarum MUT 3308 is cultivated on a solid rice medium. The

medium is prepared by autoclaving a mixture of rice and artificial seawater. The fungus is

inoculated and incubated in the dark at 24°C for four weeks.

Extraction: The fungal culture is extracted with a mixture of methanol and dichloromethane.

The organic extract is then partitioned against water. The organic phase, containing the
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secondary metabolites, is concentrated under reduced pressure.

Isolation and Purification
Initial Fractionation: The crude extract is subjected to vacuum liquid chromatography (VLC)

on a silica gel column, eluting with a gradient of n-hexane and ethyl acetate, followed by a

gradient of dichloromethane and methanol.

Chromatographic Separation: The fractions obtained from VLC are further purified using

semi-preparative High-Performance Liquid Chromatography (HPLC). A C18 column is

typically used with a mobile phase consisting of a gradient of acetonitrile in water.

Compound Identification: Fractions are analyzed by Thin Layer Chromatography (TLC) and

HPLC to identify those containing compounds of interest. Stachybotramide is isolated as a

pure compound from these fractions.

Structure Elucidation
Mass Spectrometry: High-Resolution Mass Spectrometry (HRMS) is used to determine the

exact mass and molecular formula of the isolated compound.

NMR Spectroscopy: The chemical structure of Stachybotramide is elucidated using one-

and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy, including ¹H NMR,

¹³C NMR, COSY, HSQC, and HMBC experiments.

Stereochemistry: The absolute configuration of stereogenic centers is determined by

comparing experimental Circular Dichroism (CD) spectra with Time-Dependent Density

Functional Theory (TD-DFT) calculated Electronic Circular Dichroism (ECD) spectra.

Biological Activity
Stachybotramide belongs to the phenylspirodrimane family of natural products, which are

known to exhibit a range of biological activities. While specific signaling pathway interactions

for Stachybotramide are not extensively detailed in the public domain, related compounds

isolated from Stachybotrys chartarum have demonstrated significant cytotoxicity against

various cancer cell lines. For instance, stachybotrylactam, stachybotrylactam acetate, and 2α-

acetoxystachybotrylactam acetate have shown cytotoxicity with IC₅₀ values in the micromolar

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b160389?utm_src=pdf-body
https://www.benchchem.com/product/b160389?utm_src=pdf-body
https://www.benchchem.com/product/b160389?utm_src=pdf-body
https://www.benchchem.com/product/b160389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


range against aggressive cancer cell lines, including resistant phenotypes. This suggests that

Stachybotramide may also possess cytotoxic properties worthy of further investigation.

Visualizations
Experimental Workflow for Phenylspirodrimane Isolation
The following diagram illustrates the general workflow for the isolation and characterization of

phenylspirodrimanes, such as Stachybotramide, from fungal sources.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160389?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

